Cas no 203115-63-3 (NSC 617145)

• Product Name: NSC 617145
• CAS No: 203115-63-3
• MF: C₁₃H₁₀Cl₄N₂O₄
• MW: 400.041499614716
• MDL: MFCD28100812
• CID: 2089645
• PubChem ID: 357621
• Update Time: 2025-07-08

NSC 617145 Chemical and Physical Properties

Names and Identifiers

• NSC 617145
• (2,3-Propandiyl-bis(2,3-dichloro)maleimide
• NSC-617145
• SID 487795
• NSC617145
• C13H10Cl4N2O4
• SYN5147
• AOB2715
• NCI60_005124
• 1,1'-(2,2-Dimethyl-1,3-propanediyl)bis[3,4-dichloro-1H-pyrrole-2,5-dione
• 3,4-Dichloro-1-[3-(3,4-dichloro-2,5-dioxopyrrol-1-yl)-2,2-dimethylpropyl]pyrrole-2,5-dione
• 1,1′-(2,2-Dimethyl-1,3-propanediyl)bis[3,4-dichloro-1H-Pyrrole-2,5-dione
• NSC617145(WRN inhibitor)
• AKOS025147351
• MFCD28100812
• SCHEMBL23070212
• EX-A5305
• NSC617145(WRN inhibitor)?
• HY-110185
• 1,1'-(2,2-Dimethylpropane-1,3-diyl)bis(3,4-dichloro-1H-pyrrole-2,5-dione)
• 1,1 inverted exclamation mark -(2,2-Dimethylpropane-1,3-diyl)bis(3,4-dichloro-1H-pyrrole-2,5-dione)
• DA-77841
• NCGC00402281-06
• AC-36767
• F87869
• 203115-63-3
• CS-0033049
• CHEMBL1968672
• GLXC-04026
• SY309948
• 1,1'-(2,2-dimethyl-1,3-propanediyl)bis[3,4-dichloro-1H-Pyrrole-2,5-dione,
• AS-16510

• MDL： MFCD28100812
• Inchi： 1S/C13H10Cl4N2O4/c1-13(2,3-18-9(20)5(14)6(15)10(18)21)4-19-11(22)7(16)8(17)12(19)23/h3-4H2,1-2H3
• InChI Key： PCOXPBOKDABARQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N(C1=O)CC(C)(C)CN1C(C(=C(C1=O)Cl)Cl)=O)=O)Cl

Computed Properties

• Exact Mass: 399.936517g/mol
• Monoisotopic Mass: 397.939468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8
• XLogP3: 3.3

Experimental Properties

• Density: 1.67±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.4E-3 g/L) (25 ºC),

NSC 617145 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds

Additional information on NSC 617145

Compound CAS No. 203115-63-3: NSC 617145

The compound with CAS number 203115-63-3, also known as NSC 617145, is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to a class of molecules that have been extensively studied for their role in various biological processes, particularly in the field of pharmacology and materials science. Recent advancements in analytical techniques have enabled researchers to delve deeper into the structural and functional attributes of CAS No. 203115-63-3, uncovering novel insights that could pave the way for groundbreaking innovations.

One of the most compelling aspects of NSC 617145 is its ability to interact with specific biological pathways, making it a promising candidate for therapeutic interventions. Studies conducted in 2023 have demonstrated its potential as a modulator of key enzymes involved in metabolic disorders, offering a new avenue for the development of targeted therapies. The compound's unique chemical structure, characterized by a complex arrangement of functional groups, contributes to its selective binding affinity, which is crucial for its efficacy in biological systems.

In addition to its biological applications, CAS No. 203115-63-3 has shown remarkable properties in materials science. Researchers have explored its use as a precursor in the synthesis of advanced polymers and nanomaterials, leveraging its structural versatility to create materials with enhanced mechanical and thermal stability. Recent breakthroughs in green chemistry have also highlighted the potential of NSC 617145 as an environmentally friendly alternative to traditional synthetic methods, aligning with global efforts to promote sustainable practices.

The synthesis and characterization of CAS No. 203115-63-3 have been made possible through cutting-edge technologies such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy. These tools have enabled scientists to achieve unprecedented precision in determining the compound's molecular structure, which is essential for understanding its behavior in different environments. Furthermore, computational modeling techniques have been employed to predict the compound's interactions with various biomolecules, providing valuable insights into its potential applications.

Despite its immense potential, the development and commercialization of NSC 617145 face several challenges. Regulatory hurdles, including stringent safety assessments and toxicity evaluations, must be addressed before it can be widely adopted in therapeutic or industrial settings. However, ongoing research aims to overcome these obstacles by optimizing the compound's safety profile while maintaining its efficacy.

In conclusion, CAS No. 203115-63-3 (NSC 617145) represents a significant advancement in chemical science, with far-reaching implications across multiple disciplines. Its unique properties and versatile applications position it as a key player in future innovations, particularly in the realms of medicine and materials science. As research continues to unfold, this compound is expected to contribute significantly to addressing some of the most pressing challenges faced by society today.